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Compound of Interest

Bis(2,2,6,6-tetramethyl-1-
Compound Name:
piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

From Polymer Stabilization to Pharmacological
Activity

Channel Blockade)

Executive Summary

Tinuvin 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate) operates under a dualistic identity
critical to pharmaceutical development. primarily, it is a Hindered Amine Light Stabilizer (HALS)
used to prevent oxidative degradation in medical-grade plastics (polypropylene syringes, IV
bags). Secondarily, and of critical importance to safety assessment, it is a potent, unintended L-
type Calcium Channel Blocker if leached into a patient's bloodstream.

This guide details the chemical mechanism that makes it an effective stabilizer and the
biological mechanism that constitutes its toxicological profile as an Extractable/Leachable
(E&L).

Chemical Identity & Physicochemical Profile[1]
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Relevance to Drug

Property Data
Development
Bis(2,2,6,6-tetramethyl-4- Standard reference for E&L
IUPAC Name o _
piperidyl) sebacate screening.
Key identifier for regulatory
CAS Number 52829-07-9 -
filings (FDA/EMA).
Low MW HALS; high migration
Molecular Weight 480.7 g/mol potential compared to
polymeric HALS.
) - High affinity for lipid bilayers
. Lipophilic (LogP ~0.35 - 2.0 )
Solubility ) and hydrophobic drug
depending on pH) ,
formulations.
o ) Basic; can interact with acidic
pKa ~9.6 (Piperidine nitrogen)

APIs or excipients.

Primary Mechanism of Action: The Denisov Cycle

Context: Material Science & Container Closure Integrity.

Tinuvin 770 does not absorb UV radiation directly. Instead, it acts as a radical scavenger that

interrupts the photo-oxidation chain reaction within the polymer matrix. This process is

regenerative, known as the Denisov Cycle, allowing a small amount of stabilizer to protect a

large volume of material over time.

The Mechanistic Workflow

» Activation: The parent amine (>N-H) is oxidized by hydroperoxides (ROOH) formed during

initial polymer degradation, creating a Nitroxyl Radical (>N-Os).

e Scavenging: The Nitroxyl radical traps alkyl radicals (Re) generated by polymer cleavage,

forming an Aminoether (>N-OR).

» Regeneration: The Aminoether reacts with peroxy radicals (ROQe), regenerating the active

Nitroxyl radical (>N-O¢) and releasing a ketone and alcohol.[1]
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Key Insight: The regeneration step means Tinuvin 770 is not "consumed" stoichiometrically like
phenolic antioxidants, but its efficacy depends on the presence of oxygen to drive the
regeneration.
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Figure 1: The Denisov Cycle showing the regenerative radical scavenging mechanism of
Tinuvin 770.

Secondary Mechanism: Pharmacological Toxicology

Context: Patient Safety & Leachable Risk Assessment.

When Tinuvin 770 leaches from plastic packaging (e.g., dialysis tubing, IV bags) into a drug
solution, it acts as a bioactive compound. Research has identified it as a potent L-type Calcium
Channel Blocker.[2][3]

Biological Interaction
e Target: The

subunit of voltage-gated L-type
channels.

¢ Binding Site: It binds to the phenylalkylamine and benzothiazepine selective domains
(distinct from the dihydropyridine site used by drugs like Amlodipine).[4]

e Potency:
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[2][4] This makes it equipotent to or more potent than therapeutic calcium channel blockers
like Verapamil.

» Physiological Effect: Blockade of

influx in smooth muscle and cardiac myocytes leads to:

o Vasodilation: Drop in blood pressure (Hypotension).[5]
o Negative Inotropy: Reduced cardiac contractility.[5][6]
o Hemodynamic Collapse: At high leachable levels, this can induce acute circulatory failure.

Clinical Vigilance Note (2024-2025): Recent forensic toxicology reports have identified Tinuvin
770 (referred to as BTMPS) as an adulterant in the recreational drug supply, confirming its
systemic bioactivity in humans.

Physiological Response:
1. Vasodilation
2. Cardiac Depression
3. Hypotension

Migration
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Figure 2: The pathway from material leachable to pharmacological effector.

Experimental Protocol: Quantification in Drug Matrices

Objective: To detect Tinuvin 770 at trace levels (ppb) in aqueous drug formulations using LC-
MS/MS.

Challenge: Tinuvin 770 lacks a strong chromophore (making UV detection poor) and can
adsorb to glass surfaces.

Protocol: LC-MS/MS Determination[7][8]

e Sample Preparation:
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o Salting In: Add KCI (0.1 M final concentration) to the aqueous sample. Reasoning: Tinuvin
770 is hydrophobic; potassium ions prevent adsorption to the sample vial walls and
improve solubility.

o Extraction: Liquid-Liquid extraction using Dichloromethane (DCM) or direct injection if
concentration permits.

o Chromatographic Separation:

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 pm.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

[¢]

[e]

Mobile Phase B: Methanol/Acetonitrile (50:50) + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 5 minutes.

o

e Mass Spectrometry Settings:

o lonization: Electrospray lonization (ESI) Positive Mode.[8]

o MRM Transition: Monitor parent ion

Da.

o Quantifier lon:
(Piperidine fragment).
» Validation Criteria:
o LOD: Target
(ppb).
o Linearity:

across 1-100 ng/mL range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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